N,N'-diethyl-N,N'-bis(2-methylphenyl)isophthalamide

• IUPAC Name: 1-N,3-N-diethyl-1-N,3-N-bis(2-methylphenyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C26H28N2O2/c1-5-27(23-16-9-7-12-19(23)3)25(29)21-14-11-15-22(18-21)26(30)28(6-2)24-17-10-8-13-20(24)4/h7-18H,5-6H2,1-4H3
• InChI Key: UJGLFMSBIGSPEM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C2=CC(=CC=C2)C(=O)N(CC)C3=CC=CC=C3C
• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be complex, with multiple rings and functional groups. The isophthalamide group would likely contribute a rigid, planar structure, while the diethyl and 2-methylphenyl groups could add steric bulk.

Chemical Reactions Analysis

As an amide, this compound could potentially undergo reactions typical of amides, such as hydrolysis or reactions with acids or bases. The presence of the ethyl and methylphenyl groups could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its exact structure. Factors such as its size, shape, functional groups, and degree of conjugation could influence properties such as its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without more specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study and application of complex organic compounds like this one are active areas of research in chemistry and materials science. Potential future directions could include exploring its synthesis, properties, and potential applications in more detail.